Cas no 804563-70-0 ((1S,2R)-1-Cyano-2-methylcyclohexyl 4-bromobenzoate)

(1S,2R)-1-Cyano-2-methylcyclohexyl 4-bromobenzoate structure
804563-70-0 structure
Product name:(1S,2R)-1-Cyano-2-methylcyclohexyl 4-bromobenzoate
CAS No:804563-70-0
MF:C15H16NO2Br
MW:322.197
CID:2851673
PubChem ID:71407537

(1S,2R)-1-Cyano-2-methylcyclohexyl 4-bromobenzoate Chemical and Physical Properties

Names and Identifiers

    • 804563-70-0
    • DTXSID20828102
    • DTXCID10778844
    • (1S,2R)-1-Cyano-2-methylcyclohexyl 4-bromobenzoate
    • Inchi: InChI=1S/C15H16BrNO2/c1-11-4-2-3-9-15(11,10-17)19-14(18)12-5-7-13(16)8-6-12/h5-8,11H,2-4,9H2,1H3/t11-,15-/m1/s1
    • InChI Key: NEIWJQUNUPEMTH-IAQYHMDHSA-N

Computed Properties

  • Exact Mass: 321.03644Da
  • Monoisotopic Mass: 321.03644Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 381
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 50.1Ų

(1S,2R)-1-Cyano-2-methylcyclohexyl 4-bromobenzoate Related Literature

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